Cas no 134071-63-9 (tert-Butyl-d9-amine Hydrobromide)

tert-Butyl-d9-amine Hydrobromide Properties

Names and Identifiers

• 2-Amino-2-methyl-d3-propane-1,1,1,3,3,3-d6 HBr
• tert-Butyl-d9-amine Hydrobromide
• 2-AMino-2-Methyl-d3-propane--d6 HBr
• tert-Butylamine-d9Hydrobromide
• AKOS015911895
• 2-Amino-2-methyl-d3-propane-1,1,1,3,3,3-d6 Hydrobromide
• CS-0621231
• D99272
• 1,1,1,3,3,3-Hexadeuterio-2-(trideuteriomethyl)propan-2-amine;hydrobromide
• HY-W243914S
• 134071-63-9
• 2-(Methyl-d3)-2-Propan-1,1,1,3,3,3-d6-amine Hydrobromide
• +Expand

• InChIKey： CQKAPARXKPTKBK-KYRNGWDOSA-N
• Inchi： InChI=1S/C4H11N.BrH/c1-4(2,3)5;/h5H2,1-3H3;1H/i1D3,2D3,3D3;
• SMILES： Br.[2H]C(C(C([2H])([2H])[2H])(C([2H])([2H])[2H])N)([2H])[2H]

Computed Properties

• Exact Mass: 162.07180g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.07180g/mol
• Heavy Atom Count: 6
• Complexity: 25.1
• Isotope Atom Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 26Ų